Cas no 1351617-64-5 (1-(3,4-dimethylphenyl)-N-2-hydroxy-2-(thiophen-2-yl)ethyl-5-oxopyrrolidine-3-carboxamide)

• Product Name: 1-(3,4-dimethylphenyl)-N-2-hydroxy-2-(thiophen-2-yl)ethyl-5-oxopyrrolidine-3-carboxamide
• CAS No: 1351617-64-5
• MF: C₁₉H₂₂N₂O₃S
• MW: 358.454583644867
• CID: 6439648
• Update Time: 2025-05-17

1-(3,4-dimethylphenyl)-N-2-hydroxy-2-(thiophen-2-yl)ethyl-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-N-2-hydroxy-2-(thiophen-2-yl)ethyl-5-oxopyrrolidine-3-carboxamide
• 1-(3,4-dimethylphenyl)-N-(2-hydroxy-2-thiophen-2-ylethyl)-5-oxopyrrolidine-3-carboxamide

• Inchi： 1S/C19H22N2O3S/c1-12-5-6-15(8-13(12)2)21-11-14(9-18(21)23)19(24)20-10-16(22)17-4-3-7-25-17/h3-8,14,16,22H,9-11H2,1-2H3,(H,20,24)
• InChI Key： XNUCFSFTHIVRBS-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(C)=C2)C(=O)CC(C(NCC(O)C2SC=CC=2)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(3,4-dimethylphenyl)-N-2-hydroxy-2-(thiophen-2-yl)ethyl-5-oxopyrrolidine-3-carboxamide

Introduction to 1-(3,4-dimethylphenyl)-N-2-hydroxy-2-(thiophen-2-yl)ethyl-5-oxopyrrolidine-3-carboxamide (CAS No. 1351617-64-5)

1-(3,4-dimethylphenyl)-N-2-hydroxy-2-(thiophen-2-yl)ethyl-5-oxopyrrolidine-3-carboxamide (CAS No. 1351617-64-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring, a thiophene moiety, and a hydroxyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 1-(3,4-dimethylphenyl)-N-2-hydroxy-2-(thiophen-2-yl)ethyl-5-oxopyrrolidine-3-carboxamide is of particular interest due to its potential as a lead compound in drug discovery. The pyrrolidine ring is known for its involvement in various biological processes, including enzyme inhibition and receptor modulation. The thiophene moiety, on the other hand, is often associated with enhanced lipophilicity and improved pharmacokinetic properties. The presence of the hydroxyl group can influence the compound's solubility and reactivity, making it a valuable target for further optimization.

Recent studies have explored the biological activities of 1-(3,4-dimethylphenyl)-N-2-hydroxy-2-(thiophen-2-yl)ethyl-5-oxopyrrolidine-3-carboxamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Preclinical studies have demonstrated that 1-(3,4-dimethylphenyl)-N-2-hydroxy-2-(thiophen-2-yl)ethyl-5-oxopyrrolidine-3-carboxamide can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway. These pathways are crucial for cell survival and proliferation, and their inhibition can lead to cell death.

In addition to its anti-inflammatory and anticancer properties, 1-(3,4-dimethylphenyl)-N-2-hydroxy-2-(thiophen-2-yl)ethyl-5-oxopyrrolidine-3-carboxamide has also been investigated for its neuroprotective effects. Studies have shown that this compound can protect neurons from oxidative stress-induced damage and reduce neuroinflammation. These findings are particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-(3,4-dimethylphenyl)-N-2-hydroxy-2-(thiophen-2-y l)ethyl -5 -oxopyrrolidine -3 -carboxamide have also been evaluated. In animal models, it has demonstrated good oral bioavailability and a favorable half-life, which are important considerations for drug development. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

To further understand the therapeutic potential of 1-(3,4-dimethylphenyl)-N -2 -hydroxy - 2 -( thiophen - 2 - yl ) ethyl - 5 - oxopyrrolidine - 3 - carboxamide, ongoing clinical trials are being conducted. These trials aim to evaluate its safety and efficacy in human subjects with various conditions. Preliminary results from phase I trials have shown promising outcomes, with no major adverse effects reported at therapeutic doses.

In conclusion, 1 -( 3 , 4 - dimethylphenyl ) - N - 2 - hydroxy - 2 -( thiophen - 2 - yl ) ethyl - 5 - oxopyrrolidine - 3 - carboxamide ( CAS No . 1351617 - 64 - 5 ) is a promising compound with diverse biological activities. Its unique chemical structure makes it a valuable candidate for further drug development in areas such as anti-inflammatory therapy, cancer treatment, and neuroprotection. Continued research and clinical evaluation will be essential to fully realize its therapeutic potential.